Cas no 2309461-49-0 (Tert-butyl 6-(6-bromopyridin-3-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate)

• Product Name: Tert-butyl 6-(6-bromopyridin-3-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate
• CAS No: 2309461-49-0
• MF: C₁₅H₂₁BrN₂O₄
• MW: 373.242243528366
• CID: 5832604
• PubChem ID: 165739255
• Update Time: 2025-06-13

Tert-butyl 6-(6-bromopyridin-3-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7428235
• tert-butyl 6-(6-bromopyridin-3-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate
• 2309461-49-0
• Tert-butyl 6-(6-bromopyridin-3-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate

• Inchi： 1S/C15H21BrN2O4/c1-14(2,3)22-13(19)18-6-7-21-10-15(20,9-18)11-4-5-12(16)17-8-11/h4-5,8,20H,6-7,9-10H2,1-3H3
• InChI Key： WEUCKRFIMJQADD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(COCCN(C(=O)OC(C)(C)C)C1)O

Computed Properties

• Exact Mass: 372.06847g/mol
• Monoisotopic Mass: 372.06847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.9Ų

Additional information on Tert-butyl 6-(6-bromopyridin-3-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate

Comprehensive Overview of Tert-butyl 6-(6-bromopyridin-3-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate (CAS No. 2309461-49-0)

Tert-butyl 6-(6-bromopyridin-3-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate (CAS No. 2309461-49-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,4-oxazepane ring and bromopyridine moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The compound's CAS number 2309461-49-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its tert-butyl ester group enhances stability, while the 6-hydroxy functionality offers a reactive site for further derivatization. These attributes align with current trends in green chemistry and sustainable synthesis, as scientists seek efficient routes to minimize waste and improve atom economy.

In recent years, the demand for heterocyclic compounds like 1,4-oxazepane derivatives has surged due to their versatility in medicinal chemistry. The 6-bromopyridin-3-yl segment is particularly noteworthy, as pyridine-based scaffolds are frequently employed in catalysis and ligand design. This dual functionality positions the compound as a candidate for high-throughput screening libraries, addressing the growing need for novel small-molecule probes in academic and industrial labs.

Analytical characterization of Tert-butyl 6-(6-bromopyridin-3-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods validate purity and confirm the stereochemistry at the 6-hydroxy position—a key consideration given the rising emphasis on chiral synthesis in API manufacturing. The compound's solubility profile in common organic solvents (e.g., DMSO, THF) further enhances its utility in parallel synthesis workflows.

From an SEO perspective, queries related to "CAS 2309461-49-0 supplier" or "1,4-oxazepane applications" reflect market interest. The compound's relevance to fragment-based drug discovery (FBDD) and PROTAC technology also aligns with trending topics in biomedical research. As the pharmaceutical industry prioritizes targeted protein degradation, intermediates like this may gain traction for their modular design potential.

Environmental and handling considerations for CAS 2309461-49-0 adhere to standard laboratory safety protocols. While not classified as hazardous, proper storage under inert conditions preserves its tert-butyl carboxylate integrity. This practical aspect resonates with laboratories implementing ISO 9001 standards for chemical management.

Future research directions may explore the compound's utility in metal-catalyzed cross-coupling reactions, leveraging its bromopyridine group for Suzuki or Buchwald-Hartwig transformations. Such applications could support innovations in material science and optoelectronics, expanding its reach beyond life sciences.